4-[bis(5-hydroxy-3-methyl-1H-pyrazol-4-yl)methyl]phenyl 2,4-dichlorobenzoate

• IUPAC Name: [4-[bis(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)methyl]phenyl] 2,4-dichlorobenzoate
• InChI: InChI=1S/C22H18Cl2N4O4/c1-10-17(20(29)27-25-10)19(18-11(2)26-28-21(18)30)12-3-6-14(7-4-12)32-22(31)15-8-5-13(23)9-16(15)24/h3-9,19H,1-2H3,(H2,25,27,29)(H2,26,28,30)
• InChI Key: NYYJCVLNFLCPJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NN1)C(C2=CC=C(C=C2)OC(=O)C3=C(C=C(C=C3)Cl)Cl)C4=C(NNC4=O)C
• Molecular Formula: C22H18Cl2N4O4
• DSSTOX Substance ID: DTXSID001128988
• Molecular Weight: 473.3 g/mol
• CAS RN: 433233-81-9

Description

4-[bis(5-hydroxy-3-methyl-1H-pyrazol-4-yl)methyl]phenyl 2,4-dichlorobenzoate, also known as BDP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BDP is a derivative of pyrazole and benzoic acid, and its unique chemical structure has made it a promising candidate for use in drug development, materials science, and other areas.

Mechanism of Action

The mechanism of action of 4-[bis(5-hydroxy-3-methyl-1H-pyrazol-4-yl)methyl]phenyl 2,4-dichlorobenzoate is not fully understood, but it is believed to act by inhibiting specific enzymes or proteins involved in various cellular processes. For example, this compound has been shown to inhibit the activity of human DNA topoisomerase IIα, an enzyme involved in DNA replication and repair. Additionally, this compound has been shown to inhibit the activity of human immunodeficiency virus (HIV) reverse transcriptase, an enzyme involved in the replication of the virus.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and viruses, and reduce inflammation. Additionally, this compound has been shown to have antioxidant properties and can scavenge free radicals, which are molecules that can cause damage to cells and tissues.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[bis(5-hydroxy-3-methyl-1H-pyrazol-4-yl)methyl]phenyl 2,4-dichlorobenzoate in lab experiments is its relatively simple synthesis method. Additionally, this compound has been shown to have a wide range of potential applications, making it a versatile compound for research. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research involving 4-[bis(5-hydroxy-3-methyl-1H-pyrazol-4-yl)methyl]phenyl 2,4-dichlorobenzoate. One area of research is the development of this compound-based drugs for the treatment of cancer, viral infections, and bacterial infections. Additionally, further research is needed to fully understand the mechanism of action of this compound and identify its molecular targets. Finally, research is needed to optimize the synthesis of this compound and develop new methods for incorporating it into materials for use in electronics and other applications.

Scientific Research Applications

4-[bis(5-hydroxy-3-methyl-1H-pyrazol-4-yl)methyl]phenyl 2,4-dichlorobenzoate has been studied extensively in scientific research due to its potential applications in various fields. In drug development, this compound has been shown to have anticancer, antiviral, and antibacterial properties. Additionally, this compound has been investigated for its potential use in materials science, specifically as a component in organic light-emitting diodes (OLEDs) and liquid crystals.